Cas no 84638-05-1 (1-Pentyn-3-ol, 3,4-dimethyl-, acetate)

• Product name: 1-Pentyn-3-ol, 3,4-dimethyl-, acetate
• CAS No: 84638-05-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 666652
• PubChem ID: 71414562

1-Pentyn-3-ol, 3,4-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 3,4-dimethyl-, acetate
• acetic acid,3,4-dimethylpent-1-yn-3-ol
• DTXSID70834016
• 84638-05-1
• Acetic acid--3,4-dimethylpent-1-yn-3-ol (1/1)

• Inchi： InChI=1S/C7H12O.C2H4O2/c1-5-7(4,8)6(2)3;1-2(3)4/h1,6,8H,2-4H3;1H3,(H,3,4)
• InChI Key： BULMBGOLDMBDOE-UHFFFAOYSA-N
• SMILES： CC(C)C(C)(C#C)O.CC(=O)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų